Cas no 1214378-94-5 (Ethyl 4-Bromo-2-(trifluoromethyl)benzoate)
1214378-94-5 structure
Product Name:Ethyl 4-Bromo-2-(trifluoromethyl)benzoate
CAS No:1214378-94-5
MF:C10H8BrF3O2
MW:297.068532943726
CID:3166746
PubChem ID:46311286
Update Time:2024-11-03
Ethyl 4-Bromo-2-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-Bromo-2-(trifluoromethyl)benzoate
- CS-0195211
- 4-Bromo-2-(trifluoromethyl)benzoic acid ethyl ester
- ethyl4-bromo-2-(trifluoromethyl)benzoate
- MFCD14698181
- IDRJGROUCVPDJX-UHFFFAOYSA-N
- AKOS027425343
- 1214378-94-5
- AT30790
-
- MDL： MFCD14698181
- Inchi： 1S/C10H8BrF3O2/c1-2-16-9(15)7-4-3-6(11)5-8(7)10(12,13)14/h3-5H,2H2,1H3
- InChI Key： IDRJGROUCVPDJX-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(=O)OCC)=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 295.966
- Monoisotopic Mass: 295.966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3.7
Ethyl 4-Bromo-2-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019092734-1g |
Ethyl 4-bromo-2-(trifluoromethyl)benzoate |
1214378-94-5 | 97% | 1g |
$401.50 | 2023-09-04 | |
| TRC | E938323-2.5g |
Ethyl 4-Bromo-2-(trifluoromethyl)benzoate |
1214378-94-5 | 2.5g |
$ 50.00 | 2022-06-05 | ||
| TRC | E938323-5g |
Ethyl 4-Bromo-2-(trifluoromethyl)benzoate |
1214378-94-5 | 5g |
$ 65.00 | 2022-06-05 | ||
| TRC | E938323-25g |
Ethyl 4-Bromo-2-(trifluoromethyl)benzoate |
1214378-94-5 | 25g |
$ 80.00 | 2022-06-05 | ||
| Aaron | AR01DOCF-1g |
Ethyl 4-bromo-2-(trifluoromethyl)benzoate |
1214378-94-5 | 95% | 1g |
$206.00 | 2025-02-12 | |
| Aaron | AR01DOCF-5g |
Ethyl 4-bromo-2-(trifluoromethyl)benzoate |
1214378-94-5 | 95% | 5g |
$618.00 | 2025-02-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1265881-500mg |
4-Bromo-2-(trifluoromethyl)benzoic acid ethyl ester |
1214378-94-5 | 97% | 500mg |
￥1377.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1265881-1g |
4-Bromo-2-(trifluoromethyl)benzoic acid ethyl ester |
1214378-94-5 | 97% | 1g |
￥1574.00 | 2024-08-09 |
Ethyl 4-Bromo-2-(trifluoromethyl)benzoate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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